Cas no 1379443-53-4 ((1S)-3-amino-1-(4-methoxyphenyl)propan-1-ol)

• Product Name: (1S)-3-amino-1-(4-methoxyphenyl)propan-1-ol
• CAS No: 1379443-53-4
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 5972213
• PubChem ID: 28267158
• Update Time: 2025-10-29

(1S)-3-amino-1-(4-methoxyphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-3-amino-1-(4-methoxyphenyl)propan-1-ol
• 1379443-53-4
• EN300-1846018

• Inchi： 1S/C10H15NO2/c1-13-9-4-2-8(3-5-9)10(12)6-7-11/h2-5,10,12H,6-7,11H2,1H3/t10-/m0/s1
• InChI Key： QKJOUOHFQUHJBT-JTQLQIEISA-N
• SMILES： O[C@H](C1C=CC(=CC=1)OC)CCN

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 55.5Ų

Additional information on (1S)-3-amino-1-(4-methoxyphenyl)propan-1-ol

Chemical Profile of (1S)-3-amino-1-(4-methoxyphenyl)propan-1-ol (CAS No. 1379443-53-4)

The compound (1S)-3-amino-1-(4-methoxyphenyl)propan-1-ol, identified by its CAS number 1379443-53-4, is a structurally interesting molecule with significant potential in the field of pharmaceutical research. This chiral alcohol features a proline-like moiety and an aromatic ring with a methoxy substituent, making it a candidate for further investigation in drug discovery and development. Its stereochemistry, particularly the (1S) configuration, is crucial for its biological activity and interactions with biological targets.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways by interacting with specific enzymes or receptors. The presence of both an amino group and a hydroxyl group in (1S)-3-amino-1-(4-methoxyphenyl)propan-1-ol suggests that it may exhibit versatile chemical reactivity, allowing for modifications that could enhance its pharmacological properties. This flexibility has made it a subject of interest for medicinal chemists exploring novel therapeutic agents.

One of the key aspects of this compound is its potential role as a building block in the synthesis of more complex molecules. The aromatic ring with a methoxy group provides a scaffold that can be functionalized in various ways, enabling the creation of derivatives with tailored biological activities. For instance, researchers have been exploring the use of such compounds in the development of kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The amino group can be used to form amide or urea bonds, while the hydroxyl group can participate in hydrogen bonding interactions, making it a valuable intermediate in medicinal chemistry.

The stereochemistry of (1S)-3-amino-1-(4-methoxyphenyl)propan-1-ol is another critical factor that influences its biological behavior. Chiral molecules often exhibit different pharmacological effects depending on their absolute configuration, and this compound is no exception. The (1S) configuration at the prochiral carbon has been shown to affect binding affinity and metabolic stability, which are essential parameters for drug candidates. Recent studies have demonstrated that enantiomerically pure compounds can lead to more predictable pharmacokinetic profiles, reducing the risk of adverse effects associated with racemic mixtures.

In addition to its structural features, (1S)-3-amino-1-(4-methoxyphenyl)propan-1-ol has been studied for its potential interactions with biological targets. Preliminary computational studies suggest that it may bind to enzymes involved in metabolic pathways relevant to neurodegenerative diseases. The methoxyphenyl group, in particular, has been identified as a key moiety for recognizing specific pockets on protein surfaces. This finding aligns with ongoing research efforts to develop novel therapeutics targeting enzymes such as monoamine oxidases (MAOs), which play a role in conditions like Parkinson's disease.

Furthermore, the compound's solubility and bioavailability are important considerations for its potential therapeutic applications. The presence of both polar functional groups enhances its solubility in water, which is beneficial for oral or intravenous administration. However, further optimization may be required to improve its bioavailability and reduce any potential toxicity issues. Techniques such as molecular dynamics simulations and experimental assays are being employed to evaluate these properties and identify ways to enhance them.

The synthesis of (1S)-3-amino-1-(4-methoxyphenyl)propan-1-ol also presents an interesting challenge for organic chemists. While several synthetic routes have been reported, each has its own advantages and limitations. One common approach involves asymmetric reduction of a prochiral ketone using chiral catalysts or auxiliaries. These methods allow for high enantioselectivity but can be expensive or require specialized conditions. Alternative strategies include biocatalytic approaches using engineered enzymes that can perform stereoselective transformations under mild conditions.

Another area of interest is the potential use of this compound as a scaffold for drug discovery campaigns. By systematically modifying various functional groups on the molecule, researchers can generate libraries of derivatives with diverse properties. High-throughput screening techniques combined with structure-based drug design have been instrumental in identifying lead compounds from such libraries. The success of these approaches depends on having robust computational tools to predict how structural changes will affect biological activity.

In conclusion, (1S)-3-amino-1-(4-methoxyphenyl)propan-1-ol (CAS No. 1379443-53-4) is a promising compound with significant potential in pharmaceutical research. Its unique structural features, including the chiral center and aromatic moiety with a methoxy group, make it an attractive candidate for further development as a therapeutic agent or building block for more complex molecules. Ongoing studies aim to elucidate its biological activities and optimize its pharmacokinetic properties through synthetic modifications and computational analysis.